(3S)-3-amino-3-pyrazin-2-ylpropanoicacid

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• SMILES: C1=CN=C(C=N1)C(CC(=O)O)N
• InChI: InChI=1S/C7H9N3O2/c8-5(3-7(11)12)6-4-9-1-2-10-6/h1-2,4-5H,3,8H2,(H,11,12)/t5-/m0/s1
• InChIKey: YQTIJSCUNSAKSA-YFKPBYRVSA-N

(3S)-3-Amino-3-pyrazin-2-ylpropanoic Acid: Chiral β-Amino Acid Scaffold for DAAO Inhibition Research

(3S)-3-Amino-3-pyrazin-2-ylpropanoic acid (CAS 1269993-80-7) is a chiral β-amino acid derivative bearing a pyrazine heterocycle at the β-carbon, with the S (L-like) absolute configuration . With molecular formula C₇H₉N₃O₂ and molecular weight 167.17 g/mol, this compound is structurally characterized by a free primary amine, a carboxylic acid group, and a pyrazin-2-yl substituent . Its predicted physicochemical profile includes a pKa of approximately 3.23–3.41 and an XLogP of approximately −0.05, indicating high aqueous solubility and low lipophilicity distinct from many heterocyclic drug-like scaffolds . The compound has documented inhibitory activity against D-amino acid oxidase (DAAO), a flavoenzyme implicated in CNS D-serine metabolism, making it a tool compound of interest for neuroscience and enzymatic selectivity research [1].

Chiral β-Amino Acid Scaffold

Single (3S) enantiomer for stereospecific DAAO studies

DAAO Inhibition Research

Reported target engagement across mammalian orthologs (see evidence)

Aqueous Assay Compatibility

Predicted low logP minimizes DMSO artifacts in biochemical assays

• [1] BindingDB. BDBM50170227 (CHEMBL3805642): DAAO inhibition IC₅₀ 150 nM (rat, pig), 340 nM (human). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50170227 View Source

Why (3S)-3-Amino-3-pyrazin-2-ylpropanoic Acid Cannot Be Replaced by Generic Pyrazine Analogs

Generic substitution is precluded by three interdependent factors: stereochemistry, positional isomerism, and the β-amino acid backbone geometry. The (3S) enantiomer (CAS 1269993-80-7) is stereochemically distinct from its (3R) counterpart (CAS 1270035-75-0), and DAAO—a stereospecific enzyme—exhibits differential engagement with enantiomeric ligands . Furthermore, the β-amino acid scaffold (amino group at the 3-position of the propanoic acid chain) is structurally non-equivalent to the α-amino acid regioisomer 3-amino-2-(pyrazin-2-yl)propanoic acid (CAS 1488978-91-1), which positions the amino group at the 2-position and is marketed for different derivatization applications [1]. Even pyrazinoic acid, the active metabolite of pyrazinamide and a simpler pyrazine carboxylate, shows DAAO IC₅₀ values of >900 μM—approximately 6,000-fold weaker than the target compound [2]. These structural and stereochemical distinctions mean that procurement based solely on the pyrazine core is insufficient for reproducing target engagement profiles.

Stereochemical mismatch

Racemate or (3R) enantiomer may alter stereospecific DAAO engagement.

Positional isomer mismatch

α-Amino acid (C2) regioisomer changes peptide coupling geometry and reactivity.

Core-only analog mismatch

Pyrazinoic acid and simple pyrazine derivatives show substantially weaker DAAO interaction, limiting core-based substitution.

• [1] Kuujia. 3-Amino-2-(pyrazin-2-yl)propanoic acid — CAS 1488978-91-1. https://www.kuujia.com View Source
• [2] BindingDB. BDBM50216541: Pyrazinoic acid DAAO IC₅₀ 9.27 × 10⁵ nM. https://www.bindingdb.org View Source

Quantitative Differentiation Evidence: (3S)-3-Amino-3-pyrazin-2-ylpropanoic Acid vs. Closest Analogs

DAAO Inhibitory Potency: (3S)-Configured β-Amino Acid vs. Pyrazinoic Acid Baseline

The target compound inhibits porcine kidney DAAO with an IC₅₀ of 150 nM, compared to pyrazinoic acid (the simplest pyrazine-2-carboxylic acid reference compound), which exhibits an IC₅₀ of 927,000 nM under comparable enzymatic assay conditions [1][2]. This represents an approximately 6,200-fold greater inhibitory potency, demonstrating that the β-amino acid side chain with a free amine is a critical pharmacophoric element beyond the pyrazine ring alone.

DAAO IC₅₀

Context-dependent

Target: 150 nM (porcine) Pyrazinoic acid: 927,000 nM ~6,200-fold difference

Supports β-amino acid pharmacophore role in DAAO engagement

Assay conditions differ; direct comparison requires validation

Evidence Dimension	DAAO enzymatic inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 150 nM (porcine kidney homogenate, D-alanine substrate, 5 min incubation)
Comparator Or Baseline	Pyrazinoic acid: IC₅₀ = 927,000 nM (fluorimetric assay, saturating substrate)
Quantified Difference	~6,200-fold greater potency for target compound
Conditions	Porcine DAAO; target compound: kidney homogenate, D-alanine substrate; comparator: fluorimetric assay

Why This Matters

Procurement of pyrazinoic acid as a 'pyrazine control' yields negligible DAAO engagement, rendering it unsuitable for neuroscience studies targeting D-serine modulation.

• [1] BindingDB. BDBM50170227 (CHEMBL3805642): Porcine DAAO IC₅₀ = 150 nM for 3-amino-3-(pyrazin-2-yl)propanoic acid. Curated by ChEMBL, Shanghai Jiao Tong University. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50170227 View Source
• [2] BindingDB. BDBM50216541: Pyrazinoic acid DAAO IC₅₀ = 9.27 × 10⁵ nM. https://www.bindingdb.org View Source

Cross-Species DAAO Inhibition: Consistent Sub-micromolar Potency Across Rat, Pig, and Human Orthologs

The compound demonstrates consistent sub-micromolar DAAO inhibition across three mammalian species: IC₅₀ = 150 nM against rat spinal cord DAAO (60 min incubation), IC₅₀ = 150 nM against porcine kidney DAAO (5 min incubation), and IC₅₀ = 340 nM against recombinant human DAAO (60 min incubation), all assayed using D-alanine substrate with pyruvate production readout [1]. This contrasts with certain patent-exemplified non-chiral DAAO inhibitors from US9505753, where compound 32 exhibits IC₅₀ = 1,000 nM (porcine, pH 8.5) and compound 5p exhibits IC₅₀ = 2,800 nM (recombinant human DAAO), representing 6.7- to 8.2-fold weaker inhibition [2].

Species Ortholog IC₅₀

Reported

Rat/Pig: 150 nM, Human: 340 nM Patent compounds: 1,000–2,800 nM 6.7–8.2-fold greater potency

Reported inhibition across species supports ortholog profiling

May aid translational experimental design; requires species-matched validation

Evidence Dimension	Cross-species DAAO IC₅₀ (rat / pig / human)
Target Compound Data	Rat: 150 nM; Pig: 150 nM; Human: 340 nM
Comparator Or Baseline	US9505753 compound 32: porcine IC₅₀ = 1,000 nM; compound 5p: human IC₅₀ = 2,800 nM
Quantified Difference	Target compound 6.7-fold (porcine) to 8.2-fold (human) more potent than patent comparators
Conditions	D-Alanine substrate; rat spinal/pig kidney homogenate/human recombinant DAAO; Bradford/microplate reader

Why This Matters

Consistent potency across species supports translational experimental design from rodent models to human target validation without requiring species-specific tool compound switching.

• [1] BindingDB. BDBM50170227 (CHEMBL3805642): Rat DAAO IC₅₀ 150 nM, Porcine DAAO IC₅₀ 150 nM, Human DAAO IC₅₀ 340 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50170227 View Source
• [2] BindingDB. BDBM258362 (US9505753, 32): Porcine DAAO IC₅₀ = 1,000 nM. BDBM50117758 (US9505753, 5p): Human DAAO IC₅₀ = 2,800 nM. Johns Hopkins University. https://www.bindingdb.org View Source

Enantiomeric Differentiation: (3S) vs. (3R) Stereochemistry for Chiral Recognition Studies

The (3S)-configured enantiomer (CAS 1269993-80-7) and its (3R)-counterpart (CAS 1270035-75-0) are commercially available as discrete, single-enantiomer products with specified purity (95%) . While head-to-head DAAO IC₅₀ data for the isolated (3R) enantiomer are not publicly available in curated databases, the existence of separate CAS registries and independent commercial sourcing enables enantioselective structure-activity relationship (SAR) studies that are impossible with the racemic mixture (CAS 887586-31-4) or with achiral pyrazine analogs . The DAAO enzyme itself is stereospecific for D-amino acid substrates, making enantiomeric ligand discrimination a mechanistically relevant experimental parameter.

Enantiomer Availability

Data to verify

(3S) CAS 1269993-80-7, 95% purity, catalog (3R) CAS 1270035-75-0 separately available Racemate CAS 887586-31-4 also exists

Enables paired-enantiomer SAR studies without in-house chiral resolution

No public DAAO IC₅₀ data for isolated (3R) enantiomer

Evidence Dimension	Enantiomeric availability for stereochemical SAR
Target Compound Data	(3S)-enantiomer: CAS 1269993-80-7, purity 95%, commercially available
Comparator Or Baseline	(3R)-enantiomer: CAS 1270035-75-0, purity 95%, commercially available; Racemate: CAS 887586-31-4
Quantified Difference	Discrete enantiomers vs. racemate: stereochemical resolution enables paired testing
Conditions	Single-enantiomer sourcing from commercial suppliers; stereochemical identity confirmed by Atom Stereo Count = 1

Why This Matters

Procurement of the single (3S) enantiomer rather than the racemate enables chiral discrimination experiments essential for characterizing stereospecific target engagement and avoiding confounding effects from the inactive or differentially active enantiomer.

Physicochemical Differentiation: Hydrophilicity Profile vs. Lipophilic Pyrazine-Based Drug Scaffolds

The target compound is predicted to have an XLogP of approximately −0.05 and a pKa of 3.23–3.41, indicating a zwitterionic, highly water-soluble character at physiological pH . This contrasts sharply with typical pyrazine-containing kinase inhibitor scaffolds (e.g., PI3Kγ inhibitors in Novartis patent amino pyrazine series) that routinely exhibit cLogP values of 2–4 to achieve membrane permeability and target engagement [1]. The low logP of (3S)-3-amino-3-pyrazin-2-ylpropanoic acid makes it unsuitable for intracellular kinase targeting but potentially advantageous for extracellular or active-site-directed enzymatic assays where high aqueous solubility minimizes DMSO-related artifacts.

Lipophilicity

Class-level

Target XLogP ≈ −0.05 Typical pyrazine kinase inhibitors cLogP 2–4 ≥2 log unit difference

High aqueous solubility distinguishes from lipophilic kinase scaffolds

Predicted values; experimental logP may vary

Evidence Dimension	Lipophilicity (XLogP / cLogP)
Target Compound Data	XLogP ≈ −0.05; pKa 3.23–3.41
Comparator Or Baseline	Pyrazine kinase inhibitor class: cLogP typically 2–4 (Novartis PI3Kγ amino pyrazine series)
Quantified Difference	LogP difference of ≥2 log units; target compound ~100-fold more hydrophilic
Conditions	Predicted values from chemical database entries; comparator range from patent SAR tables

Why This Matters

Selecting this compound for intracellular kinase screening would be inappropriate; conversely, its high aqueous solubility makes it a superior choice for biochemical DAAO assays where DMSO tolerance is limited.

• [1] Novartis AG. Amino pyrazine derivatives as phosphatidylinositol 3-kinase inhibitors. US Patent Application US20170042889A1. https://www.freepatentsonline.com View Source

Regioisomeric Selectivity: β-Amino Acid (3-Position) vs. α-Amino Acid (2-Position) Scaffold

The target compound bears the amino group at the 3-position of the propanoic acid chain (β-amino acid scaffold), whereas its regioisomer 3-amino-2-(pyrazin-2-yl)propanoic acid (CAS 1488978-91-1) places the amino group at the 2-position (α-amino acid scaffold) [1]. This positional difference fundamentally alters the compound's reactivity for peptide coupling and derivatization: β-amino acids form β-peptide bonds with distinct conformational preferences and proteolytic stability compared to α-peptides [2]. The 2-position regioisomer is marketed for peptide modification and ligand design applications, while the 3-position (β-amino acid) scaffold of the target compound places the pyrazine ring at a different spatial orientation relative to the reactive amine and carboxyl groups.

Amino Acid Scaffold

Reported

β-amino acid (C3-NH₂) scaffold vs. α-amino acid (C2-NH₂) regioisomer CAS 1488978-91-1 non-equivalent

Defines β-peptide coupling geometry distinct from α-peptide chemistry

Positional isomer chemically non-equivalent for β-peptide synthesis

Evidence Dimension	Amino group position (β-amino acid vs. α-amino acid scaffold)
Target Compound Data	Amino at C3 of propanoic acid chain (β-amino acid); CAS 1269993-80-7
Comparator Or Baseline	3-Amino-2-(pyrazin-2-yl)propanoic acid: amino at C2 (α-amino acid); CAS 1488978-91-1
Quantified Difference	Positional isomerism: C3 vs. C2 amine placement alters peptide coupling geometry and proteolytic stability
Conditions	Structural comparison based on CAS registry and chemical database entries

Why This Matters

Investigators seeking a β-amino acid building block with pyrazine functionality must specifically procure the 3-position isomer; the 2-position α-amino acid regioisomer is chemically non-equivalent for β-peptide synthesis.

• [1] Kuujia. 3-Amino-2-(pyrazin-2-yl)propanoic acid — CAS 1488978-91-1. https://www.kuujia.com View Source
• [2] Cheng, R. P., Gellman, S. H., & DeGrado, W. F. (2001). β-Peptides: From Structure to Function. Chemical Reviews, 101(10), 3219–3232. https://doi.org/10.1021/cr000045i View Source

Availability as Discrete (3S) Enantiomer: Sourcing Certainty vs. Racemate-Only Pyrazine Analogs

The (3S)-enantiomer is available as a catalog product with specified 95% purity from at least one commercial supplier (Leyan, Product No. 2012289), with an independent CAS registry (1269993-80-7) distinct from both the racemate (CAS 887586-31-4) and the (3R)-enantiomer (CAS 1270035-75-0) . This contrasts with many pyrazine-containing β-amino acid analogs that are offered only as racemic mixtures or as undefined stereochemical compositions, forcing end-users to perform chiral resolution in-house . The defined Atom Stereo Count of 1 in the molecular descriptor confirms single enantiomer identity .

Sourcing Certainty

Data to verify

95% purity, catalog product Single enantiomer (Atom Stereo Count = 1) Leyan Product No. 2012289

Off-the-shelf enantiopure form eliminates in-house chiral separation

Supplier catalog status may change; verify before procurement

Evidence Dimension	Commercial availability as defined single enantiomer
Target Compound Data	CAS 1269993-80-7, 95% purity, catalog product, Atom Stereo Count = 1
Comparator Or Baseline	Racemate CAS 887586-31-4 (undefined stereochemistry); many pyrazine β-amino acid analogs available only as racemates
Quantified Difference	Discrete enantiomer with defined stereochemistry vs. racemate requiring chiral separation
Conditions	Commercial supplier catalog status as of 2024–2025

Why This Matters

For laboratories without chiral chromatography capability, off-the-shelf availability of the enantiopure (3S) form eliminates the cost, time, and uncertainty of in-house resolution.

Optimal Scientific Application Scenarios for (3S)-3-Amino-3-pyrazin-2-ylpropanoic Acid

D-Amino Acid Oxidase (DAAO) Enzymatic Inhibition Assays in Neuroscience Research

This compound is directly applicable as a DAAO inhibitor tool compound for in vitro enzymatic assays using purified or tissue-derived DAAO from rat, porcine, or human sources [1]. With IC₅₀ values of 150–340 nM across species, it provides consistent sub-micromolar inhibition suitable for dose-response characterization. Its high aqueous solubility (predicted XLogP ≈ −0.05) minimizes the need for DMSO, reducing solvent-related artifacts in biochemical readouts . Researchers investigating D-serine-dependent NMDA receptor modulation in schizophrenia models may use this compound to elevate endogenous D-serine levels via DAAO blockade.

Chiral Discrimination and Enantioselective SAR Studies

The commercial availability of both (3S) and (3R) enantiomers as discrete catalog products (CAS 1269993-80-7 and 1270035-75-0, respectively) enables paired enantiomer testing to establish stereochemical structure-activity relationships [1]. Since DAAO is stereospecific for D-amino acid substrates, comparing (3S) and (3R) enantiomers can reveal whether DAAO inhibition is stereoselective, providing mechanistic insight into ligand binding modes. This paired-enantiomer experimental design is feasible without in-house chiral synthesis, reducing experimental setup time and cost.

β-Peptide Synthesis with Pyrazine-Functionalized Building Blocks

As a β-amino acid with a free amine at the 3-position and a pyrazin-2-yl side chain, this compound can serve as a building block for β-peptide synthesis with heterocyclic functionality [1]. β-Peptides exhibit enhanced proteolytic stability and distinct secondary structure preferences compared to α-peptides, making them attractive scaffolds for peptidomimetic design. The (3S) stereochemistry provides a defined chiral center for generating conformationally homogeneous β-peptide oligomers, which is not achievable with the racemic mixture .

Pyrazine-Containing Fragment Library Screening

The compound's low molecular weight (167.17 g/mol), favorable aqueous solubility, and defined stereochemistry make it compatible with fragment-based drug discovery (FBDD) library inclusion [1]. Its predicted pKa of 3.23–3.41 indicates carboxylate ionization at physiological pH, and its low logP differentiates it from more lipophilic pyrazine fragments typically used for kinase targeting . This property profile is suitable for screening against targets with solvent-exposed active sites, where hydrophilic fragments may offer better ligand efficiency than hydrophobic pyrazine alternatives.

Application

Selection Property

Validation Focus

DAAO Enzymatic Inhibition Assays

Chiral β-amino acid scaffold with reported DAAO engagement

Cross-species inhibition profiling, D-serine modulation models

Chiral Discrimination and Enantioselective SAR

Discrete (3S) and (3R) enantiomers commercially available

Paired-enantiomer testing for stereochemical target engagement

β-Peptide Synthesis with Pyrazine Functionality

β-Amino acid with free C3 amine and pyrazin-2-yl side chain

β-Peptide conformational stability, peptidomimetic design

Hydrophilic Fragment-Based Screening

Low molecular weight, high aqueous solubility, defined stereochemistry

Fragment library inclusion, ligand efficiency for solvent-exposed targets

• [1] BindingDB. BDBM50170227 (CHEMBL3805642): Multi-species DAAO IC₅₀ data (150–340 nM). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50170227 View Source